molecular formula C18H10ClFN2O B8575236 6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride CAS No. 649550-94-7

6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride

Cat. No. B8575236
CAS RN: 649550-94-7
M. Wt: 324.7 g/mol
InChI Key: NPQPKPPCRDUDOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride is a useful research compound. Its molecular formula is C18H10ClFN2O and its molecular weight is 324.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

649550-94-7

Molecular Formula

C18H10ClFN2O

Molecular Weight

324.7 g/mol

IUPAC Name

6-fluoro-1-quinolin-4-ylindole-3-carbonyl chloride

InChI

InChI=1S/C18H10ClFN2O/c19-18(23)14-10-22(17-9-11(20)5-6-12(14)17)16-7-8-21-15-4-2-1-3-13(15)16/h1-10H

InChI Key

NPQPKPPCRDUDOC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=N2)N3C=C(C4=C3C=C(C=C4)F)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 cm3 of sulphinyl chloride and one drop of dimethylformamide are added at a temperature in the region of 20° C. under an argon atmosphere to 1.39 g (4.53 mmol) of 3-carboxy-6-fluoro-1-(quinol-4-yl)-1H-indole. After stirring at reflux for 1 hour, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give 1.7 g of 3-chlorocarbonyl-6-fluoro-1-(quinol-4-yl)-1H-indole in the form of a cream solid which is used directly in the following step.
Quantity
1.39 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.